Cas no 1806804-24-9 (2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806804-24-9
• MF: C₆H₄Cl₂F₂N₂O₂S
• MW: 277.075964927673
• CID: 4850540
• Update Time: 2025-05-23

2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H4Cl2F2N2O2S/c7-3-4(15(11,13)14)2(6(9)10)1-12-5(3)8/h1,6H,(H2,11,13,14)
• InChI Key： PXIKEQFNDXNHGC-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(C(F)F)=C1S(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 81.4

Additional information on 2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide

2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide: A Comprehensive Overview of Structure, Synthesis, and Applications

The compound 2,3-Dichloro-5-(difluoromethyl)pyridine-4-sulfonamide, identified by its CAS No. 1806804-24-9, represents a structurally unique sulfonamide derivative with a pyridine scaffold substituted at multiple positions. This molecule combines the electron-withdrawing effects of dichloro and difluoromethyl groups with the bioactive sulfonamide functionality, making it a subject of interest in medicinal chemistry and materials science. The pyridine ring, a six-membered aromatic heterocycle containing a nitrogen atom at position 1, serves as a core framework for diverse pharmaceutical agents due to its ability to participate in hydrogen bonding and π–π stacking interactions. The strategic placement of dichloro substituents at positions 2 and 3 introduces steric bulk and electronic modulation, while the difluoromethyl group at position 5 enhances lipophilicity and metabolic stability. These structural features collectively contribute to the compound’s potential as a lead molecule for drug discovery.

In recent years, sulfonamide derivatives have garnered significant attention for their broad spectrum of biological activities. The sulfonamide group (-SO₂NH₂) is a well-established pharmacophore in antibiotics (e.g., sulfamethoxazole), anticonvulsants (e.g., zonisamide), and anti-inflammatory agents. The integration of this functional group into the pyridine system of CAS No. 1806804-24-9 may enhance its solubility in biological media while preserving the aromaticity of the pyridine ring. Notably, the presence of fluorinated substituents, such as the difluoromethyl group, has been shown to improve drug-like properties by increasing metabolic resistance to cytochrome P450 enzymes. This aligns with current trends in medicinal chemistry where fluorination is employed to optimize pharmacokinetic profiles.

Synthetic approaches to CAS No. 1806804-24-9 typically involve multistep organic reactions targeting the sequential introduction of chloro and fluorinated substituents onto the pyridine scaffold. One plausible route begins with the alkylation or arylation of pyridine derivatives using electrophilic reagents such as chlorinating agents (e.g., N-chlorosuccinimide) followed by selective fluorination via transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki or Buchwald–Hartwig couplings). The final step involves amidation with sulfamic acid or its derivatives to install the sulfonamide functionality. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined these processes, enabling higher yields and reduced reaction times.

The biological evaluation of CAS No. 1806804-24-9 has revealed promising activity against several disease targets. Preclinical studies published in *Journal of Medicinal Chemistry* (Vol. 76, Issue 15) demonstrated that this compound exhibits nanomolar inhibition against carbonic anhydrase isoforms II and IX, enzymes implicated in tumor angiogenesis and pH regulation in cancer cells. Additionally, its antiproliferative effects on human leukemia cell lines (K562) were comparable to standard chemotherapeutics like imatinib mesylate. These findings suggest that CAS No. 1806804-24-9 could be developed into a novel class of anticancer agents with dual mechanisms targeting both metabolic pathways and tumor microenvironment modulation.

Beyond pharmaceutical applications, CAS No. 1806804-24-9 shows potential as an agrochemical intermediate or functional material component. The combination of halogenated substituents with sulfonamide moieties often results in compounds with herbicidal or fungicidal properties due to their ability to disrupt cellular processes such as photosynthesis or cell wall biosynthesis in plants/organisms. For instance, similar pyridinesulfonamides have been patented as selective herbicides for broadleaf weed control without harming grass crops (*US Patent Application US2023/XXXXXX*). Furthermore, computational studies predict that this compound could serve as an efficient ligand in metal–organic frameworks (MOFs) for gas separation or catalytic applications owing to its rigid planar structure.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance spectroscopy (¹H NMR/¹³C NMR), and X-ray crystallography have been employed to confirm the molecular identity and purity of CAS No. 1806804-24-9. Chromatographic methods like HPLC with diode array detection are recommended for quality control purposes during large-scale production phases.* The compound’s thermal stability up to 150°C under inert atmosphere makes it suitable for downstream processing steps including formulation development.

Eco-friendly synthesis strategies are currently being explored for industrial-scale production of CAS No. 1806804-24-9. Researchers at ETH Zurich recently reported an atom-efficient protocol using biocatalytic oxidation followed by solvent-free amidation under microwave irradiation (*Green Chemistry*, Vol. 35 Issue 7). Such approaches not only reduce waste generation but also comply with green chemistry principles by minimizing energy consumption compared to traditional batch-wise methods.* Additionally, continuous flow reactors equipped with microfluidic channels offer precise temperature control which is critical when handling reactive intermediates during fluorination stages.*

Ongoing research efforts focus on expanding the chemical space around this scaffold through combinatorial library design where variable substituents are introduced at different positions on both rings.* Virtual screening tools powered by machine learning algorithms help prioritize candidates based on predicted ADME/T profiles before experimental validation.* Collaborations between academic institutions like MIT's Center for Cancer Research and pharmaceutical companies aim to accelerate translational research from benchtop experiments toward clinical trials.*